Cas no 1269294-02-1 (2-(1-(2-Nitrophenyl)-1H-pyrazol-5-yl)thiazole)

• Product Name: 2-(1-(2-Nitrophenyl)-1H-pyrazol-5-yl)thiazole
• CAS No: 1269294-02-1
• MF: C₁₂H₈N₄O₂S
• MW: 272.282520294189
• CID: 1089320
• PubChem ID: 56956111
• Update Time: 2025-05-19

2-(1-(2-Nitrophenyl)-1H-pyrazol-5-yl)thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(1-(2-Nitrophenyl)-1H-pyrazol-5-yl)thiazole
• 2-[2-(2-nitrophenyl)pyrazol-3-yl]-1,3-thiazole
• DTXSID50719034
• 2-[1-(2-Nitrophenyl)-1H-pyrazol-5-yl]-1,3-thiazole
• 1269294-02-1
• AKOS022172723

• Inchi： 1S/C12H8N4O2S/c17-16(18)10-4-2-1-3-9(10)15-11(5-6-14-15)12-13-7-8-19-12/h1-8H
• InChI Key： NGCUYSCPQVYGPX-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1=CC=NN1C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 272.03679668g/mol
• Monoisotopic Mass: 272.03679668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-(1-(2-Nitrophenyl)-1H-pyrazol-5-yl)thiazole

Introduction to 2-(1-(2-Nitrophenyl)-1H-pyrazol-5-yl)thiazole (CAS No. 1269294-02-1)

2-(1-(2-Nitrophenyl)-1H-pyrazol-5-yl)thiazole, identified by its Chemical Abstracts Service (CAS) number 1269294-02-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both pyrazole and thiazole moieties, which are well-documented for their diverse biological activities. The structural features of this compound, particularly the integration of a 2-nitrophenyl group with a pyrazol-5-yl substituent on a thiazole backbone, contribute to its unique chemical and pharmacological properties.

The nitrophenyl moiety is known for its ability to modulate electron density and interact with biological targets, while the pyrazole ring is a common pharmacophore in drug discovery due to its stability and versatility in forming hydrogen bonds. The thiazole component, on the other hand, is extensively studied for its antimicrobial, anti-inflammatory, and anticancer activities. The combination of these structural elements in 2-(1-(2-Nitrophenyl)-1H-pyrazol-5-yl)thiazole suggests potential therapeutic applications across multiple disease areas.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced biological activity. The scaffold of 2-(1-(2-Nitrophenyl)-1H-pyrazol-5-yl)thiazole has been explored in various contexts, particularly in the quest for new treatments for chronic diseases such as cancer and neurodegenerative disorders. Studies have indicated that this compound exhibits promising interactions with biological pathways relevant to these conditions.

One of the most compelling aspects of 2-(1-(2-Nitrophenyl)-1H-pyrazol-5-yl)thiazole is its potential as a lead compound for drug development. Researchers have leveraged computational methods and high-throughput screening to identify derivatives of this molecule that may enhance its efficacy or reduce toxicity. The nitro group, in particular, has been modified in various ways to fine-tune the pharmacokinetic properties of the compound. For instance, reduction of the nitro group to an amine can alter the compound's solubility and metabolic stability, making it more suitable for certain therapeutic applications.

The pyrazole ring in 2-(1-(2-Nitrophenyl)-1H-pyrazol-5-yl)thiazole provides a versatile platform for further functionalization. By introducing different substituents at the 3-position or 5-position of the pyrazole ring, chemists can modulate the compound's interactions with target enzymes and receptors. This flexibility has led to several innovative synthetic strategies aimed at optimizing the biological activity of related compounds.

Recent advances in crystallography have allowed researchers to visualize how 2-(1-(2-Nitrophenyl)-1H-pyrazol-5-yl)thiazole interacts with biological targets at an atomic level. These insights have been crucial for understanding the mechanisms by which this compound exerts its effects and for designing more potent derivatives. For example, structural studies have revealed that the thiazole ring can form stable hydrogen bonds with specific amino acid residues in protein targets, which may explain its observed biological activity.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated the development of novel compounds like 2-(1-(2-Nitrophenyl)-1H-pyrazol-5-yl)thiazole. Predictive models have been trained on large datasets of known bioactive molecules to identify promising scaffolds and substituents. These models have suggested modifications to the nitrophenyl group that could enhance binding affinity or selectivity for certain targets.

In clinical settings, early-stage trials have demonstrated the potential of derivatives of 2-(1-(2-Nitrophenyl)-1H-pyrazol-5-yl)thiazole as therapeutic agents. While further research is needed to fully understand their safety and efficacy profiles, these preliminary results are encouraging. The compound's ability to modulate key biological pathways makes it a valuable candidate for treating conditions such as inflammation-related diseases and certain types of cancer.

The synthesis of 2-(1-(2-Nitrophenyl)-1H-pyrazol-5-yl)thiazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic framework efficiently. These methods not only improve the practicality of producing the compound but also open avenues for synthesizing more complex derivatives.

The future directions for research on 2-(1-(2-Nitrophenyl)-1H-pyrazol-5-yl)thiazole are multifaceted. Continued exploration of its pharmacological properties will be essential for identifying new therapeutic applications. Additionally, investigation into its mechanism of action will provide insights into how it interacts with biological systems at a molecular level. This knowledge will be critical for designing next-generation drugs based on this scaffold.

Collaborative efforts between academia and industry are likely to play a significant role in advancing the development of compounds like 1269294-02-1. By combining expertise in synthetic chemistry, computational modeling, and biological testing, researchers can accelerate the discovery process and bring new treatments to patients more quickly.